Cas no 1806192-11-9 (6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine
• CAS No: 1806192-11-9
• MF: C₇H₅BrClF₃N₂O
• MW: 305.479610204697
• CID: 4930047
• Update Time: 2025-08-05

6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrClF3N2O/c8-4-1-3(2-13)14-6(9)5(4)15-7(10,11)12/h1H,2,13H2
• InChI Key： VBBKXJHOBLEVCG-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=NC(=C1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine (CAS No. 1806192-11-9)

6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine (CAS No. 1806192-11-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, bromo and chloro substituents, and a trifluoromethoxy group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this molecule due to its potential role in developing novel bioactive compounds, particularly in the fields of drug discovery and crop protection.

The structural complexity of 6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine makes it a valuable intermediate in organic synthesis. Its pyridine core is a common scaffold in many FDA-approved drugs, and the presence of halogen atoms (bromo and chloro) enhances its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for medicinal chemistry and material science. Additionally, the trifluoromethoxy group is known to improve metabolic stability and lipophilicity, traits highly sought after in modern pharmaceutical design.

In recent years, the demand for halogenated pyridines like 6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine has surged, driven by advancements in precision agriculture and targeted therapies. For instance, agrochemical companies are exploring its derivatives for developing next-generation pesticides with improved efficacy and environmental safety. Similarly, pharmaceutical researchers are investigating its potential as a building block for kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological disorders.

From a synthetic perspective, the compound’s aminomethyl group offers a handle for further functionalization, enabling the creation of diverse analogs. This flexibility aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized into lead compounds. Moreover, the incorporation of fluorine and chlorine atoms is a strategic choice to enhance binding affinity and selectivity, addressing key challenges in drug development.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike traditional agrochemicals, derivatives of 6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine are designed to degrade more efficiently, reducing ecological impact. This aligns with global initiatives for sustainable chemistry and green synthesis, topics frequently searched by professionals in the field. Furthermore, its compatibility with flow chemistry and catalytic processes makes it a candidate for scalable and cost-effective production.

In conclusion, 6-(Aminomethyl)-4-bromo-2-chloro-3-(trifluoromethoxy)pyridine (CAS No. 1806192-11-9) represents a cutting-edge tool for researchers tackling challenges in life sciences and chemical innovation. Its multifaceted applications, coupled with its alignment with industry trends like structure-activity relationship (SAR) studies and high-throughput screening, underscore its importance in contemporary scientific endeavors. As the demand for tailored molecular solutions grows, this compound is poised to remain a focal point in both academic and industrial research.